Cas no 1803953-74-3 (2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1803953-74-3
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910479
• Update Time: 2025-05-24

2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-6-5(9)3(1-13)4(2-14-6)15-7(10,11)12/h2H
• InChI Key： PZPFGRNIGOOROB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(C=N1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 299.891
• Monoisotopic Mass: 299.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1803953-74-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1803953-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic compound, characterized by its bromo, chloro, cyano, and trifluoromethoxy substituents, serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in medicinal chemistry, agrochemical development, and materials science, highlighting its broad applicability.

One of the key areas of interest is the role of 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine in the synthesis of novel kinase inhibitors. Kinases are critical targets in drug discovery, particularly for cancer and inflammatory diseases. Researchers have leveraged the electrophilic nature of the bromo and chloro substituents to facilitate cross-coupling reactions, enabling the construction of diverse pyridine-based scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of potent and selective JAK2 inhibitors, showcasing its potential in precision medicine.

In addition to its applications in drug discovery, this compound has also been investigated for its utility in agrochemicals. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, making it a desirable feature in pesticide design. Recent work by a team at Bayer AG has utilized 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine as a key intermediate in the development of next-generation herbicides with improved environmental profiles. These findings were detailed in a 2022 patent application, underscoring the industrial relevance of this compound.

From a synthetic chemistry perspective, the reactivity of 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine has been extensively studied. A 2023 paper in Organic Letters highlighted its use in palladium-catalyzed C-H activation reactions, enabling the efficient construction of poly-substituted pyridines. The presence of multiple halogen atoms and the electron-withdrawing cyano group facilitates regioselective functionalization, offering chemists a high degree of control over reaction outcomes. This versatility makes it a valuable building block for the synthesis of complex heterocycles.

Looking ahead, the potential of 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine in materials science is an emerging area of exploration. Preliminary studies suggest that its incorporation into conjugated polymers could yield materials with unique electronic properties, suitable for applications in organic electronics. Researchers at MIT have recently reported the synthesis of a novel pyridine-based polymer using this compound as a monomer, demonstrating promising charge transport characteristics in thin-film transistors. These findings open new avenues for the development of advanced functional materials.

In conclusion, 2-Bromo-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine (CAS: 1803953-74-3) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and materials science, driven by its unique structural and reactivity features. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials. Future studies will likely focus on expanding its utility and optimizing its properties for specific applications.